Cas no 29544-12-5 (Carbamic acid,hydroxymethyl-, 3,4,5-trimethylphenyl ester (8CI,9CI))

• Product Name: Carbamic acid,hydroxymethyl-, 3,4,5-trimethylphenyl ester (8CI,9CI)
• CAS No: 29544-12-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 275210
• PubChem ID: 207270
• Update Time: 2025-04-19

Carbamic acid,hydroxymethyl-, 3,4,5-trimethylphenyl ester (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,hydroxymethyl-, 3,4,5-trimethylphenyl ester (8CI,9CI)
• (3,4,5-trimethylphenyl) N-(hydroxymethyl)carbamate
• 29544-12-5
• Carbamic acid, (hydroxymethyl)-, 3,4,5-trimethylphenyl ester
• Phenol, 3,4,5-trimethyl-, (hydroxymethyl)carbamate
• DTXSID80183729
• 3,4,5-Trimethylphenyl N-hydroxymethylcarbamate
• Hydroxymethylcarbamic acid 3,4,5-trimethylphenyl ester

• Inchi： 1S/C11H15NO3/c1-7-4-10(5-8(2)9(7)3)15-11(14)12-6-13/h4-5,13H,6H2,1-3H3,(H,12,14)
• InChI Key： IXCHGQAKYHQRAP-UHFFFAOYSA-N
• SMILES： O(C(NCO)=O)C1C=C(C)C(C)=C(C)C=1

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 347.1°Cat760mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.54
• PSA: 58.56